![molecular formula C13H14Cl2N4 B6277686 4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride CAS No. 2763776-33-4](/img/no-structure.png)
4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride
Overview
Description
4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride is a useful research compound. Its molecular formula is C13H14Cl2N4 and its molecular weight is 297.2. The purity is usually 93.
BenchChem offers high-quality 4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride' involves the synthesis of two key intermediates, followed by their coupling to form the final product. The first intermediate is 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine-2-carbaldehyde, which is then reacted with sodium azide to form the second intermediate, 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine-2-carboximidamide. This intermediate is then coupled with 4-azidophenylboronic acid using a copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction to form the final product.", "Starting Materials": [ "4-chlorobenzaldehyde", "1,2,3,6-tetrahydropyridine", "sodium azide", "4-azidophenylboronic acid", "copper sulfate", "sodium ascorbate", "sodium chloride", "hydrochloric acid", "water", "ethyl acetate" ], "Reaction": [ "Step 1: 4-chlorobenzaldehyde is reacted with 1,2,3,6-tetrahydropyridine in the presence of sodium borohydride and acetic acid to form 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine.", "Step 2: 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine-2-carbaldehyde is synthesized by oxidizing 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine with pyridinium chlorochromate (PCC) in dichloromethane.", "Step 3: 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine-2-carbaldehyde is reacted with sodium azide in the presence of water and acetic acid to form 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine-2-carboximidamide.", "Step 4: 4-(4-chlorophenyl)-1,2,3,6-tetrahydropyridine-2-carboximidamide is coupled with 4-azidophenylboronic acid using a CuAAC reaction in the presence of copper sulfate, sodium ascorbate, sodium chloride, and water to form the final product, 4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride.", "Step 5: The final product is isolated by filtration and purified using ethyl acetate and hydrochloric acid." ] } | |
CAS RN |
2763776-33-4 |
Product Name |
4-[4-(4-chlorophenyl)-2H-1,2,3-triazol-2-yl]-1,2,3,6-tetrahydropyridine hydrochloride |
Molecular Formula |
C13H14Cl2N4 |
Molecular Weight |
297.2 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
